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Compound of Interest

Compound Name: Indole-15N

Cat. No.: B8821393 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Indole-15N

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

Indole-15N, a stable isotope-labeled form of indole. The incorporation of the nitrogen-15 (¹⁵N)

isotope makes it an invaluable tool in various research applications, particularly in metabolic

studies, drug development, and advanced analytical techniques such as NMR and mass

spectrometry. This document details its fundamental properties, experimental protocols for its

synthesis and analysis, and its significance in biological contexts.

Core Physical and Chemical Properties
Indole-15N shares most of its physical and chemical characteristics with its unlabeled

counterpart, with the primary difference being its increased molecular weight due to the ¹⁵N

isotope.

General Properties
The fundamental identifying characteristics of Indole-15N are summarized below.
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Property Value Reference

Molecular Formula C₈H₇¹⁵N [1][2]

Molecular Weight 118.14 g/mol [1][2][3]

CAS Number 40167-58-6

Unlabeled CAS 120-72-9

Isotopic Purity ≥98 atom % ¹⁵N

Chemical Purity ≥98%

Mass Shift M+1

Physical Properties
The physical state and thermal properties of Indole-15N are critical for its handling, storage,

and application in various experimental setups.

Property Value Reference

Appearance Light yellow to brown solid

Form Crystalline solid/scales

Melting Point 52-54 °C

Boiling Point 253-254 °C

Flash Point 121 °C (closed cup)

Storage
Store at room temperature,

away from light and moisture.

Solubility Profile
Solubility is a key parameter for the use of Indole-15N in biological assays and analytical

chemistry.
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Solvent Solubility Reference

Water

Slightly soluble, ~0.19 g/100

mL at 20°C. Solubility

increases in hot water.

Organic Solvents

Readily soluble in ethanol,

ether, benzene, chloroform,

ethyl acetate, and propylene

glycol.

Other
Insoluble in glycerol and

mineral oil.

Spectroscopic Data
Spectroscopic data is fundamental for the structural confirmation and quantification of Indole-
15N.
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Technique Key Findings and Data Reference

NMR Spectroscopy

¹H, ¹³C, and ¹⁵N NMR spectra

have been extensively studied.

The ¹⁵N chemical shift was

measured at -254.05 ppm.

Spin-spin coupling constants

and isotopic chemical shifts of

¹³C nuclei have been

determined, providing valuable

structural information.

Mass Spectrometry

Used as an internal standard

for quantitative analysis by

GC-MS or LC-MS. The M+1

mass shift is a key identifier. It

is used in metabolomics to

trace the fate of nitrogen

atoms and unambiguously

identify molecular formulas of

indole-containing metabolites.

Experimental Protocols and Methodologies
The synthesis and analysis of Indole-15N require specific and detailed experimental

procedures.

Synthesis of Indole-15N
A common method for synthesizing selectively labeled [¹⁵N]indole involves several steps to

ensure high chemical and isotopic purity. The Fischer indole synthesis is a widely recognized

method for creating the indole ring structure.

Workflow for a Representative Synthesis: A generalized workflow starting from ¹⁵N-labeled

ammonia is described below.
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Synthesis Workflow for Indole-15N

Starting Material Intermediate Synthesis Cyclization & Reduction Final Product

[15N]Ammonia [15N]Benzamide

Reaction with
Benzoyl Chloride Other Intermediates

Series of
Reactions [15N]IsatinCyclization Reduction Step

e.g., with Diborane
[15N]IndoleFinal Conversion

NMR Analysis Workflow for Indole-15N

Sample Preparation
(0.25 M in CD3CN)

1D NMR Acquisition
(1H, 13C, 15N)

2D NMR Acquisition
(COSY, HSQC, HMBC)

Data Processing
& Spectral Analysis

Structural Assignment
(Chemical Shifts, Coupling Constants)

Structural Confirmation
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Metabolite Tracking using 15N-Labeling

Introduce 15N-labeled
precursor to biological system

(e.g., cell culture, plant)

Incubation & Metabolism

Metabolite Extraction

LC-MS/MS Analysis

Data Analysis:
Compare 14N and 15N
Isotopologue Patterns

Identify 15N-containing
metabolites & quantify flux
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Biological Significance of the Indole Moiety

Indole Moiety

Essential Amino Acid
(Tryptophan)

Neurotransmitters
(Serotonin)

Phytohormones
(Auxin)

Natural Products &
Alkaloids

Pharmaceutical Drugs

Broad Biological Activities
(Anticancer, Antimicrobial, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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